Cas no 52205-73-9 (Estramustine phosphate sodium)

Estramustine phosphate sodium structure

Product Name:Estramustine phosphate sodium

CAS No:52205-73-9

MF:C₂₃H₃₀Cl₂NNa₂O₆P

MW:564.346707820892

CID:56178

PubChem ID:444000

Update Time:2025-07-28

Estramustine phosphate sodium Chemical and Physical Properties

Names and Identifiers

- Estramustine sodium phosphate
- estramustine phosphate
- Estramustine phosphate disodium
- Estramustine phosphate sodium
- (17-beta)-Estra-1,3,5(10)-triene-3,17-diol 3-(bis(2-chloroethyl)carbamate) 17-(dihydrogenphosphate) disodium salt
- 001
- emcyt
- Estracyt
- estracytsodium
- iumphosphate
- Ro 21-8837
- sodium (8R,9S,13S,14S,17S)-3-(bis(2-chloroethyl)carbamoyloxy)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl phosphate
- Emcyt (TN)
- Tox21_113375
- Ro 21-8837/001
- 52205-73-9
- disodium;[(8R,9S,13S,14S,17S)-3-[bis(2-chloroethyl)carbamoyloxy]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] phosphate
- Phosphate Sodium, Estramustine
- ESTRAMUSTINE SODIUM PHOSPHATE MONOHYDRATE
- ESTRAMUSTINE PHOSPHATE SODIUM [USAN]
- Estramustine Disodium Phosphate (~85%)
- Ro-21-8837/001
- Estramustine 17-(Dihydrogenphosphate) Disodium Salt
- disodium (17beta)-3-((bis(2-chloroethyl)carbamoyl)oxy)estra-1(10),2,4-trien-17-yl phosphate
- Estramustine phosphate sodium [USAN:BAN:JAN]
- IQ856M1R16
- EINECS 257-735-7
- NCGC00185756-01
- Sodium (8R,9S,13S,14S,17S)-3-((bis(2-chloroethyl)carbamoyl)oxy)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl phosphate
- MFCD00866320
- UNII-IQ856M1R16
- Estramustine phosphate sodium (USAN)
- ESTRAMUSTINE SODIUM PHOSPHATE [MART.]
- ESTRAMUSTINE SODIUM PHOSPHATE (MART.)
- Estramustine 17-(dihydrogenphosphate) disodium salt anhydrous
- SCHEMBL19436
- AC-1612
- Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 3-(bis(2-chloroethyl)carbamate) 17-(dihydrogen phosphate), disodium salt
- Ro-218837-001
- ESTRAMUSTINE SODIUM PHOSPHATE [JAN]
- 52205-73-9 (sodium)
- CHEMBL1200721
- disodium (17beta)-3-{[bis(2-chloroethyl)carbamoyl]oxy}estra-1(10),2,4-trien-17-yl phosphate
- DTXSID2048953
- Estradiol 3-(bis(2-chloroethyl)carbamate) 17-(dihydrogen phosphate), disodium salt
- ESTRA-1,3,5(10)-TRIENE-3,17-DIOL (17.BETA.)-, 3-(BIS(2-CHLOROETHYL)CARBAMATE) 17-(DIHYDROGEN PHOSPHATE), DISODIUM SALT
- AKOS015915051
- Q27114436
- DTXCID5028879
- CHEBI:31562
- Estramustine phosphate sodium hydrate
- ESTRAMUSTINE PHOSPHATE SODIUM [WHO-DD]
- ESTRAMUSTINE 17-(DIHYDROGENPHOSPHATE) DISODIUM SALT ANHYDROUS [MI]
- Estramustinephosphatesodium
- ESTRAMUSTINE PHOSPHATE SODIUM ANHYHDROUS
- Leo-299
- ESTRAMUSTINE PHOSPHATE SODIUM ANHYDROUS
- D02398
- CAS-52205-73-9
- Emcyt; Estracyt; Estramustine Phosphate Disodium; Estramustine Phosphate Disodium Salt; Estramustine Phosphate Sodium; Ro 21-8837/001
- MDL： MFCD00866320
- Inchi： 1S/C23H32Cl2NO6P.2Na/c1-23-9-8-18-17-5-3-16(31-22(27)26(12-10-24)13-11-25)14-15(17)2-4-19(18)20(23)6-7-21(23)32-33(28,29)30;;/h3,5,14,18-21H,2,4,6-13H2,1H3,(H2,28,29,30);;/q;2*+1/p-2/t18-,19-,20+,21+,23+;;/m1../s1
- InChI Key： IIUMCNJTGSMNRO-VVSKJQCTSA-L
- SMILES： ClCCN(CCCl)C(=O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)OP(=O)([O-])[O-].[Na+].[Na+]

Computed Properties

Exact Mass: 563.09800
Monoisotopic Mass: 563.098
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 35
Rotatable Bond Count: 9
Complexity: 735
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 102A^2

Experimental Properties

Density: 1.253
Boiling Point: 661.2°C at 760 mmHg
Flash Point: 296°C
Solubility: H2O: soluble50mg/mL
PSA: 111.77000
LogP: 6.17540

Estramustine phosphate sodium Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 37
Safety Instruction： 26
RTECS：KG7350000
Hazardous Material Identification：
Storage Condition：4°C, protect from light

Estramustine phosphate sodium Customs Data

HS CODE：29242990

Estramustine phosphate sodium Pricemore >>

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